molecular formula C8H8O4 B8548867 4-(3-Furyl)-4-oxobutanoic acid

4-(3-Furyl)-4-oxobutanoic acid

Cat. No.: B8548867
M. Wt: 168.15 g/mol
InChI Key: YVUYGWIIAAIMEG-UHFFFAOYSA-N
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Description

4-(3-Furyl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C8H8O4 and its molecular weight is 168.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8O4

Molecular Weight

168.15 g/mol

IUPAC Name

4-(furan-3-yl)-4-oxobutanoic acid

InChI

InChI=1S/C8H8O4/c9-7(1-2-8(10)11)6-3-4-12-5-6/h3-5H,1-2H2,(H,10,11)

InChI Key

YVUYGWIIAAIMEG-UHFFFAOYSA-N

Canonical SMILES

C1=COC=C1C(=O)CCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The keto ester from Step 1 (38.9 g, 0.193 mmoL) was dissolved in a mixture of MeOH:H2O:THF (3:1:2) (150 mL) and NaOH 1N (213 mL, 0.213 mmoL) was added. The reaction was stirred at r.t. overnight. The mixture was concentrated, acidified with HCl 1N extracted (2×) with EtOAc, washed with brine, dried over MgSO4, filtered and evaporated to afford the title product as a beige solid.
Quantity
38.9 g
Type
reactant
Reaction Step One
Name
MeOH H2O THF
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
213 mL
Type
solvent
Reaction Step One

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